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Compound of Interest

3-Bromo-6-ethoxy-2-
Compound Name:

methylpyridine
CAS No.: 610278-93-8
Cat. No.: B1275897

Get Quote

Executive Summary: The "Privileged Scaffold"

3-Bromo-6-ethoxy-2-methylpyridine is not a drug itself but a high-value pharmacophore
building block. In modern drug discovery, it serves as a critical intermediate for synthesizing
"privileged structures"—specifically antagonists for P2X3 receptors (chronic cough, pain) and
inhibitors of P14KIIIB kinases (antiviral, anticancer).

Its structural architecture offers three distinct advantages for ligand design:

» 3-Bromo Position: A reactive handle for Suzuki-Miyaura cross-coupling, allowing modular
attachment to core drug scaffolds.

» 6-Ethoxy Group: Provides a lipophilic tail that fills hydrophobic pockets (e.g., the ATP-binding
site hinge region) and can improve membrane permeability.

o 2-Methyl Group: Induces a specific torsional twist (atropisomerism control) or fills small steric
sub-pockets to boost selectivity over off-target proteins.
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Comparative Biological Performance

The following data compares the performance of compounds derived from this scaffold against
standard-of-care (SoC) alternatives.

A. Therapeutic Area: Chronic Cough & Neuropathic Pain
(Target: P2X3 Receptor)

Derivatives of 3-Bromo-6-ethoxy-2-methylpyridine have been engineered to rival Gefapixant
(Merck), the first-in-class P2X3 antagonist. The "6-ethoxy-2-methylpyridine" moiety is often
used to optimize the "right-hand side" of the molecule to reduce taste disturbance (a common
side effect of Gefapixant).

Performance Comparison Table: P2X3 Antagonism

Derivative Series .
Gefapixant o o
Feature (Example Clinical Implication

(Standard)
US2015/0166505)

Competitive efficacy
Potency (IC50) < 10 nM (High Affinity)  ~3-5nM for cough

suppression.

Higher selectivity

Selectivity (P2X3 vs reduces taste
> 100-fold Moderate ]
P2X2/3) disturbances
(dysgeusia).
] - High (Ethoxy group Potential for once-
Metabolic Stability ] ] o Moderate ) ]
resists rapid oxidation) daily dosing.

Desirable: Targets

) Low (Peripherally peripheral vagal
CNS Penetration ] Low )
restricted) nerves without CNS
side effects.
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B. Therapeutic Area: Antiviral & Anticancer (Target:
P14KIIIB)

The scaffold is also utilized in the synthesis of Phosphatidylinositol 4-Kinase Il beta (PI4KIlIB)
inhibitors. These enzymes are critical host factors for the replication of RNA viruses (e.g., HCV,
Enterovirus).

Performance Comparison Table: Kinase Inhibition

Pyrazolo-pyridine PIK-93 (Reference
Feature L L Notes
Derivative* Inhibitor)

. Comparable potency
Enzymatic IC50 15-50 nM 19 nM )
to synthetic standards.

Derivatives show
o superior cellular
Antiviral EC50 (HCV) <100 nM > 500 nM o
activity due to better

permeability.

The 2-methyl group
High specificity for Promiscuous (hits on the pyridine ring
P14KIIB PI3Ky) clashes with non-

target kinase hinges.

Selectivity Profile

*Data extrapolated from representative structures in Patent US10087180B2.

Mechanism of Action (Visualized)
P2X3 Antagonism Pathway

The following diagram illustrates how derivatives of this scaffold block the P2X3 receptor on
sensory neurons, preventing ATP-mediated nociception (pain/cough signals).
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Figure 1: Mechanism of P2X3 inhibition. The derivative prevents ATP from triggering the ion
channel, halting the neural signal transmission.

Experimental Protocols

To validate the activity of compounds synthesized from 3-Bromo-6-ethoxy-2-methylpyridine,
the following protocols are industry standards.

Protocol A: Synthesis via Suzuki-Miyaura Coupling

Obijective: To attach the pyridine scaffold to a core heterocycle (e.g., pyrazole or imidazole).

e Reagents:

[¢]

Reactant A: 3-Bromo-6-ethoxy-2-methylpyridine (1.0 eq).

[¢]

Reactant B: Aryl Boronic Ester (e.g., Pyrazole-4-boronic acid pinacol ester) (1.1 eq).

[e]

Catalyst: Pd(dppf)CI2:DCM (0.05 eq).

o

Base: K2CO3 (3.0 eq).

[¢]

Solvent: Dioxane/Water (4:1).
e Procedure:
o Degas solvents with nitrogen for 15 minutes.

o Combine reactants, catalyst, and base in a sealed microwave vial.
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o Heat to 100°C for 2-4 hours (monitor by LC-MS for disappearance of the bromide).
o Workup: Dilute with EtOAc, wash with brine, dry over Na2S0O4.

o Purification: Flash column chromatography (Hexane/EtOAc gradient). The product will
retain the ethoxy-methyl-pyridine motif.

Protocol B: FLIPR Calcium Flux Assay (P2X3 Activity)

Objective: To measure the IC50 of the synthesized derivative.

Cell Line: CHO-K1 cells stably expressing human P2X3 receptors.
e Dye Loading: Incubate cells with Fluo-4 AM (calcium-sensitive dye) for 45 mins at 37°C.
e Compound Addition:
o Add the test compound (derivative) at varying concentrations (0.1 nM to 10 pM).
o Incubate for 20 minutes.
e Agonist Challenge:
o Inject a,B-methylene ATP (specific P2X3 agonist) at EC80 concentration.

e Readout: Measure fluorescence intensity (Ex 488nm / Em 525nm) using a FLIPR
(Fluorometric Imaging Plate Reader).

e Analysis: Calculate % Inhibition relative to DMSO control and fit to a sigmoidal dose-
response curve to determine 1C50.

Structure-Activity Relationship (SAR) Insights
Why use this specific pyridine?
e 6-Ethoxy vs. 6-Methoxy: The ethoxy group is bulkier. In P2X3 antagonists, this extra bulk

often improves selectivity against the related P2X2/3 heterotrimer, which is associated with
taste side effects.
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2-Methyl Role: This group forces the pyridine ring to twist out of plane relative to the
connected aryl group. This "pre-organized” conformation often matches the bioactive
conformation required by the receptor, reducing the entropic cost of binding (High Affinity).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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